Welcome to BenchChem Online Store!
日本語
List
Bench Chemicals
molecular formula C10H13NO2 B113257 1-(2-Amino-4-methoxy-3-methylphenyl)ethanone CAS No. 912347-94-5

1-(2-Amino-4-methoxy-3-methylphenyl)ethanone

Cat. No. B113257
CAS RN: 912347-94-5
M. Wt: 179.22 g/mol
InChI Key: VXBGCEDOGYNWHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08093379B2

Procedure details

Compound 40b was synthesized from 3-methoxy-2-methylaniline 39b as a yellow solid in 23% yield, according to the procedure as described for compound 40a.
Name
3-methoxy-2-methylaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound 40a
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Compound 40b
Yield
23%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[C:4]([CH3:10])=[C:5]([CH:7]=[CH:8][CH:9]=1)[NH2:6].NC1C=[C:16]([O:18]C)[CH:15]=CC=1C(=O)C>>[NH2:6][C:5]1[C:4]([CH3:10])=[C:3]([O:2][CH3:1])[CH:9]=[CH:8][C:7]=1[C:16](=[O:18])[CH3:15]

Inputs

Step One
Name
3-methoxy-2-methylaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC=1C(=C(N)C=CC1)C
Step Two
Name
compound 40a
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(C=CC(=C1)OC)C(C)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Compound 40b
Type
product
Smiles
NC1=C(C=CC(=C1C)OC)C(C)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 23%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.